3-chloro-4-ethoxy-N-2-pyridinylbenzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C14H13ClN2O2/c1-2-19-12-7-6-10(9-11(12)15)14(18)17-13-5-3-4-8-16-13/h3-9H,2H2,1H3,(H,16,17,18)
• InChI Key: UAJRHKNMSWIRRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=N2)Cl
• Molecular Formula: C14H13ClN2O2
• DSSTOX Substance ID: DTXSID801277488
• Molecular Weight: 276.72 g/mol
• CAS RN: 333431-98-4

Description

3-chloro-4-ethoxy-N-2-pyridinylbenzamide is a chemical compound that has been widely used in scientific research due to its potential pharmacological properties. It is also known as GW 9662 and is a selective peroxisome proliferator-activated receptor-gamma (PPAR-gamma) antagonist. This compound has been used in various studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-2-pyridinylbenzamide involves its selective binding to PPAR-gamma receptors. PPAR-gamma is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism, as well as inflammation. By antagonizing PPAR-gamma, 3-chloro-4-ethoxy-N-2-pyridinylbenzamide can inhibit the expression of genes involved in inflammation, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
3-chloro-4-ethoxy-N-2-pyridinylbenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as TNF-alpha and IL-6, and to reduce the infiltration of immune cells into inflamed tissues. It has also been shown to improve insulin sensitivity and glucose uptake in adipocytes, suggesting a potential use in the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-ethoxy-N-2-pyridinylbenzamide in lab experiments is its selectivity for PPAR-gamma receptors, which allows for the investigation of the specific effects of PPAR-gamma antagonism. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of 3-chloro-4-ethoxy-N-2-pyridinylbenzamide in scientific research. One area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another potential area of research is its use in the treatment of type 2 diabetes, due to its effects on insulin sensitivity and glucose uptake. Additionally, further investigation into its mechanism of action and potential off-target effects may provide insight into its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-2-pyridinylbenzamide involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with 2-aminopyridine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

3-chloro-4-ethoxy-N-2-pyridinylbenzamide has been extensively used in scientific research to investigate its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been used in studies to investigate its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.